Cas no 591760-20-2 (4-(4-CARBOETHOXYPHENYL)-1-BUTENE)

4-(4-CARBOETHOXYPHENYL)-1-BUTENE structure
591760-20-2 structure
Product Name:4-(4-CARBOETHOXYPHENYL)-1-BUTENE
CAS No:591760-20-2
MF:C13H16O2
MW:204.264944076538
MDL:MFCD01319583
CID:1004712
PubChem ID:24721805
Update Time:2025-04-20

4-(4-CARBOETHOXYPHENYL)-1-BUTENE Chemical and Physical Properties

Names and Identifiers

    • 4-(4-CARBOETHOXYPHENYL)-1-BUTENE
    • LogP
    • 591760-20-2
    • AKOS016016784
    • ethyl 4-but-3-enylbenzoate
    • Ethyl 4-(but-3-en-1-yl)benzoate
    • DTXSID80641157
    • MFCD01319583
    • DB-366848
    • MDL: MFCD01319583
    • Inchi: 1S/C13H16O2/c1-3-5-6-11-7-9-12(10-8-11)13(14)15-4-2/h3,7-10H,1,4-6H2,2H3
    • InChI Key: FAJWUEHSSKQPAZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)CCC=C)=O

Computed Properties

  • Exact Mass: 204.11508
  • Monoisotopic Mass: 204.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 0.997
  • Boiling Point: 288.2°C at 760 mmHg
  • Flash Point: 129.1°C
  • Refractive Index: 1.509
  • PSA: 26.3
  • LogP: 2.98190

4-(4-CARBOETHOXYPHENYL)-1-BUTENE Pricemore >>

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A2B Chem LLC
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